N-methylquinoline-8-carboxamide

• IUPAC Name: N-methylquinoline-8-carboxamide
• InChI: InChI=1S/C11H10N2O/c1-12-11(14)9-6-2-4-8-5-3-7-13-10(8)9/h2-7H,1H3,(H,12,14)
• InChI Key: UKXDZOZWBDCBGL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC2=C1N=CC=C2
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol

Description

N-methylquinoline-8-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic organic compound that belongs to the quinoline family.

Mechanism of Action

The mechanism of action of N-methylquinoline-8-carboxamide is not fully understood. However, studies have suggested that it may exert its effects through various mechanisms, including inhibition of enzymes, modulation of signaling pathways, and interaction with cellular membranes.
Biochemical and Physiological Effects:
N-methylquinoline-8-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. In vivo studies have shown that it can improve cognitive function, reduce motor deficits, and enhance neuronal survival.

Advantages and Limitations for Lab Experiments

N-methylquinoline-8-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize, and its chemical properties make it amenable to various analytical techniques. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-methylquinoline-8-carboxamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its potential as a building block for the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand its mechanism of action and its potential toxicity.

Synthesis Methods

N-methylquinoline-8-carboxamide can be synthesized through a multi-step process. The first step involves the reaction of 8-hydroxyquinoline with methyl iodide to produce 8-methylquinoline. The second step involves the reaction of 8-methylquinoline with phosgene to produce 8-methylquinoline-2-carbonyl chloride. The final step involves the reaction of 8-methylquinoline-2-carbonyl chloride with ammonia to produce N-methylquinoline-8-carboxamide.

Scientific Research Applications

N-methylquinoline-8-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, N-methylquinoline-8-carboxamide has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In material science, N-methylquinoline-8-carboxamide has been studied as a potential building block for the synthesis of novel materials with unique properties. In organic electronics, N-methylquinoline-8-carboxamide has been studied as a potential organic semiconductor for the development of electronic devices.